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Compound of Interest

1-(2-Methoxy-5-
Compound Name:
nitrophenyl)piperazine

CAS No.: 58315-37-0

Cat. No.: B1608347

Get Quote

Executive Summary

» Target Molecule: 1-(2-Methoxy-5-nitrophenyl)piperazine[1]

CAS Number: 58315-37-0[1]

Molecular Formula: C11H1sN3Os (MW: 237.26 g/mol )

Primary Methodology: Nucleophilic Aromatic Substitution (SNAr) of 2-chloro-5-nitroanisole
with piperazine.

Yield Expectation: 75-85% (Optimized)

Purity Target: >98% (HPLC)

Retrosynthetic Analysis
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The strategic disconnection focuses on the C—N bond between the phenyl ring and the
piperazine nitrogen. The electron-withdrawing nitro group at the 5-position (relative to the
piperazine attachment at C1) activates the leaving group at the 1-position? Correction: In the
precursor 2-chloro-5-nitroanisole, the chlorine is at C2 and nitro at C5 relative to anisole
oxygen, but relative to the substitution site (Cl), the nitro group is para, providing the necessary
activation for SNAr.

Structural Logic:

o Target: 1-(2-Methoxy-5-nitrophenyl)piperazine.[1]

o Disconnection: Aryl-Nitrogen bond.

o Synthons: Piperazine (Nucleophile) + 2-Chloro-5-nitroanisole (Electrophile).

o Note: The chlorine atom in 2-chloro-5-nitroanisole is para to the nitro group, making it
highly susceptible to nucleophilic attack. The methoxy group is meta to the nitro group and
is therefore deactivated towards substitution, ensuring regioselectivity.

Piperazine 2-Chloro-5-nitroanisole
(Nucleophile) (Electrophile)

C-N Disconnection/S_NAr Logic

Precursors

1-(2-Methoxy-5-nitrophenyl)piperazine
(Target)

Click to download full resolution via product page

Caption: Retrosynthetic disconnection showing the convergence of piperazine and the
activated aryl chloride.

Primary Synthetic Route: Nucleophilic Aromatic

Substitution (SNAr)
Reaction Mechanism
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The reaction proceeds via a Meisenheimer complex intermediate. The strong electron-

withdrawing nature of the nitro group at the para position stabilizes the negative charge

developed on the ring during the nucleophilic attack by piperazine.

Reaction Scheme:

Materials & Reagents

. Critical
Reagent CAS Equiv.[2] Role .
Attribute
Purity >98%;
2-Chloro-5-
] ] 1009-36-5 1.0 Substrate Free of 2-chloro-
nitroanisole o
4-nitro isomer
Anhydrous;
Piperazine 110-85-0 3.0-5.0 Nucleophile Excess prevents
bis-arylation
Potassium Finely milled;
584-08-7 2.0 Base
Carbonate Scavenges HCI
Dry; High
dielectric
DMSO (or DMF) 67-68-5 Solvent Solvent
constant

promotes SNAr

Detailed Experimental Protocol

Step 1: Reaction Setup

e Equip a 250 mL three-necked round-bottom flask with a magnetic stir bar, a reflux

condenser, and a nitrogen inlet.

o Charge Piperazine (12.9 g, 150 mmol, 5.0 eq) and Potassium Carbonate (8.3 g, 60 mmol,

2.0 eq) into the flask.

e Add DMSO (50 mL) and stir for 10 minutes at room temperature to create a uniform

suspension.
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e Add 2-Chloro-5-nitroanisole (5.63 g, 30 mmol, 1.0 eq) in a single portion. Note: The reaction
is slightly exothermic.

Step 2: Reaction Execution
e Heat the mixture to 90-100°C using an oil bath.
e Maintain stirring at this temperature for 4—6 hours.

e In-Process Control (IPC): Monitor by TLC (Ethyl Acetate/Hexane 1:1) or HPLC.[3][4] The
starting material (Rf ~0.7) should disappear, and a polar yellow product spot (Rf ~0.3) should
appear.[5][6]

Step 3: Workup

Cool the reaction mixture to room temperature.

e Pour the mixture slowly into Ice-Water (200 mL) with vigorous stirring. The product may
precipitate as a yellow solid.

e If solid forms: Filter, wash with water (3 x 50 mL) to remove excess piperazine and DMSO.

e If oil forms: Extract with Ethyl Acetate (3 x 100 mL). Combine organic layers and wash with
Brine (2 x 100 mL) and Water (2 x 100 mL) to ensure removal of piperazine.

e Dry the organic phase over anhydrous Na=SOa, filter, and concentrate under reduced
pressure.

Step 4: Purification

» Recrystallization: Dissolve the crude yellow solid in boiling Ethanol (or Isopropanol). Allow to
cool slowly to 4°C.

« Filter the crystals and wash with cold ethanol.

e Dry in a vacuum oven at 45°C for 12 hours.

Optimization & Troubleshooting
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e Bis-Arylation: If the dimer (N,N'-bis(2-methoxy-5-nitrophenyl)piperazine) is observed,
increase the piperazine equivalents to >5.0.

o Darkening/Tars: Conduct the reaction under a strict nitrogen atmosphere to prevent oxidation
of the piperazine or nitro-aromatic intermediates.

» Reaction Rate: If the reaction is sluggish, add a catalytic amount of Kl (0.1 eq) or switch
solvent to NMP and increase temperature to 110°C.

Alternative Route: Cyclization (Not Recommended)
Use this route only if 2-chloro-5-nitroanisole is unavailable.

e Precursors: 2-Methoxy-5-nitroaniline + Bis(2-chloroethyl)amine hydrochloride.

» Conditions: Reflux in chlorobenzene or butanol for 12—24 hours.

o Drawbacks:

o Safety: Bis(2-chloroethyl)amine is a "nitrogen mustard"” class blistering agent and potential
carcinogen.

o Yield: Typically lower (40-60%) due to polymerization side reactions.

o Purification: Difficult removal of unreacted aniline.

Characterization Data

The synthesized product must be validated against the following spectral signatures:
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Technique Expected Signal / Value Interpretation
Appearance Yellow crystalline solid Typical of nitro-anilines
Melting Point 130-132°C Indicates high purity

MS (ESI+) m/z = 238.1 [M+H]* Confirms molecular weight

5 7.90 (dd, 1H), 7.75 (d, 1H),

1H NMR (CDCls) 6.90 (0, 1H)

Aromatic protons (ABX

system)

0 3.95 (s, 3H) Methoxy group (-OCHs)

& 3.0-3.1 (m, 4H), 3.1-3.2 (m,

Piperazine ring protons
aH) p ap

Process Flow Diagram

The following diagram illustrates the logical flow of the synthesis and purification process.
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Caption: Step-by-step workflow for the synthesis and isolation of 1-(2-Methoxy-5-
nitrophenyl)piperazine.
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Safety & Hazards

e 2-Chloro-5-nitroanisole: Irritant. Potential sensitizer. Handle in a fume hood.
o Piperazine: Corrosive solid. Respiratory sensitizer. Avoid dust inhalation.

e Nitro Compounds: Although this specific derivative is stable, nitro compounds can be
energetic. Do not heat the crude residue to dryness at high temperatures (>150°C).

o Waste Disposal: Aqueous waste will contain excess piperazine and DMSO; dispose of as
basic organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Page loading... [wap.guidechem.com]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1608347/docs?utm_src=pdf-body#technical-guide-synthesis-of-1-2-methoxy-5-nitrophenyl-piperazine
https://www.mdpi.com/1422-8599/2023/4/M1744
https://www.benchchem.com/product/b1608347?utm_src=pdf-custom-synthesis#bc-rfq
https://wap.guidechem.com/encyclopedia/1-2-methoxy-5-nitrophenyl-pipe-dic545860.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1608347?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

2. 1-(2-Methoxyphenyl)piperazine hydrochloride synthesis - chemicalbook
[chemicalbook.com]

e 3. mch.estranky.sk [mch.estranky.sk]

o« 4. W01996021648A1 - New piperazine derivatives and methods for the preparation thereof
and compositions containing the same - Google Patents [patents.google.com]

e 5. mdpi.com [mdpi.com]
e 6. WO2009103652A1 - Modulators for amyloid beta - Google Patents [patents.google.com]

e To cite this document: BenchChem. [Technical Guide: Synthesis of 1-(2-Methoxy-5-
nitrophenyl)piperazine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1608347/docs#technical-guide-synthesis-of-1-2-
methoxy-5-nitrophenyl-piperazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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